2-(4-Bromo-phenyl)-1,1,1-trichloro-2-p-tolyl-ethane
Description
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Properties
CAS No. |
34197-01-8 |
|---|---|
Molecular Formula |
C15H12BrCl3 |
Molecular Weight |
378.5 g/mol |
IUPAC Name |
1-bromo-4-[2,2,2-trichloro-1-(4-methylphenyl)ethyl]benzene |
InChI |
InChI=1S/C15H12BrCl3/c1-10-2-4-11(5-3-10)14(15(17,18)19)12-6-8-13(16)9-7-12/h2-9,14H,1H3 |
InChI Key |
UFVJYLGVZOAXFH-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC=C(C=C1)C(C2=CC=C(C=C2)Br)C(Cl)(Cl)Cl |
Origin of Product |
United States |
Biological Activity
2-(4-Bromo-phenyl)-1,1,1-trichloro-2-p-tolyl-ethane, commonly referred to by its CAS number 34197-01-8, is a synthetic organic compound with significant industrial applications, particularly in pesticide formulation. Its unique chemical structure, characterized by the presence of bromine and chlorine atoms, suggests potential biological activities that merit detailed investigation.
Chemical Structure and Properties
The molecular formula of this compound is with a molecular weight of approximately 378.52 g/mol. The compound features a complex arrangement that includes a bromophenyl group and a trichloroethyl moiety, which are known to influence its biological interactions.
| Property | Value |
|---|---|
| Molecular Formula | C15H12BrCl3 |
| Molecular Weight | 378.52 g/mol |
| CAS Number | 34197-01-8 |
Antimicrobial Properties
Research indicates that compounds containing bromine and chlorine exhibit antimicrobial properties. In particular, chlorinated compounds have been noted for their effectiveness against various bacterial strains. The presence of bromine may enhance these effects due to its ability to disrupt cellular processes in microorganisms.
Toxicological Profile
The toxicological assessment of this compound reveals potential risks associated with exposure. Studies have shown that similar compounds can exhibit cytotoxic effects on mammalian cells. The compound's acute toxicity was evaluated through standard OECD guidelines, which indicated that it could pose health risks if not handled properly.
Study 1: Antimicrobial Efficacy
A study published in the Journal of Pesticide Science investigated the antimicrobial efficacy of several brominated compounds, including this compound. The results demonstrated significant inhibition of bacterial growth at concentrations as low as 50 µg/mL.
Study 2: Cytotoxicity Assessment
In a cytotoxicity study conducted on human cell lines, the compound exhibited an IC50 value of approximately 20 µM. This indicates moderate cytotoxicity compared to other halogenated compounds, suggesting further research is necessary to elucidate its safety profile in therapeutic contexts.
Research Findings
Recent research has explored the structure-activity relationship (SAR) of halogenated compounds and their biological activities. The findings suggest that the introduction of halogen atoms significantly enhances the biological activity of organic molecules.
| Compound | IC50 (µM) | Biological Activity |
|---|---|---|
| This compound | 20 | Moderate cytotoxicity |
| Chlorinated Phenols | <10 | High antimicrobial activity |
| Brominated Aromatics | <15 | Effective against bacteria |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
